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Compound of Interest

Compound Name: K-7174 dihydrochloride

Cat. No.: B11931750

The proper disposal of K-7174 dihydrochloride is critical to ensure the safety of laboratory
personnel and to prevent environmental contamination. This compound is classified as acutely
toxic and can be fatal if swallowed, inhaled, or comes into contact with skin. It also poses a risk
of causing organ damage through prolonged or repeated exposure. Adherence to strict
disposal protocols is therefore mandatory.

Hazard Summary and Personal Protective
Equipment (PPE)

Before handling K-7174 dihydrochloride for any purpose, including disposal, it is essential to
be aware of its hazard classification and the required personal protective equipment.

Hazard Classification GHS Codes Description

Acute Toxicity, Oral H300 Fatal if swallowed.

Acute Toxicity, Dermal H310 Fatal in contact with skin.
Acute Toxicity, Inhalation H330 Fatal if inhaled.

N o Causes damage to organs
Specific Target Organ Toxicity
H372 through prolonged or repeated
(Repeated Exposure)
exposure.
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Required Personal Protective Equipment (PPE)

Respiratory Protection: Approved respirator (e.g., NIOSH N95 or better for dusts).

Hand Protection: Chemical-resistant gloves (e.g., Nitrile rubber).[1][2][3]

Eye Protection: Safety glasses with side-shields or goggles.[3]

Skin and Body Protection: Protective clothing, including a lab coat and closed-toe shoes.

Step-by-Step Disposal Protocol

The primary directive for the disposal of K-7174 dihydrochloride is to use a licensed
professional waste disposal service or to dispose of the material at an approved waste disposal
plant. Do not attempt to dispose of this chemical down the drain or with general laboratory
waste.[1][2][4]

1. Waste Segregation and Collection:
e Solid Waste:

o Collect any solid K-7174 dihydrochloride, including empty or contaminated containers, in
a designated, clearly labeled, and sealed waste container.

o The container must be compatible with the chemical and properly sealed to prevent leaks
or spills.

e Contaminated Materials:

o Any materials that have come into contact with K-7174 dihydrochloride, such as pipette
tips, weigh boats, gloves, and bench paper, must be treated as hazardous waste.

o Collect these materials in a separate, clearly labeled, and sealed waste bag or container.
2. Labeling and Storage:
» All waste containers must be clearly labeled with the following information:

o "Hazardous Waste"
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o "K-7174 dihydrochloride"

o The primary hazards (e.g., "Acutely Toxic," "Fatal if Swallowed/Inhaled/In Contact with
Skin")

o The date of waste accumulation.

» Store the sealed waste containers in a designated, secure, and well-ventilated area, away
from incompatible materials.

3. Arrange for Professional Disposal:

« Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor to arrange for the pickup and disposal of the K-7174
dihydrochloride waste.

e Provide the waste disposal service with a copy of the Safety Data Sheet (SDS) for K-7174
dihydrochloride.

Emergency Procedures for Spills

In the event of a spill, the primary concern is to prevent exposure and contain the material.
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Emergency Situation

Action

Spill of Solid Material

1. Evacuate the immediate area. 2. Wear the
appropriate PPE, including respiratory
protection. 3. Carefully sweep or scoop up the
spilled material and place it in a labeled
hazardous waste container. 4. Avoid generating
dust. 5. Clean the spill area with a suitable
decontaminating agent and collect the cleaning

materials as hazardous waste.

Skin Contact

1. Immediately remove contaminated clothing.
[1][2][3][4] 2. Gently wash the affected area with
plenty of soap and water. 3. Seek immediate

medical attention.

Eye Contact

1. Immediately flush eyes with plenty of water
for at least 15 minutes, removing contact lenses
if present and easy to do.[1][2][3][4] 2. Seek

immediate medical attention.[3]

1. Move the person to fresh air.[1][2][3][4] 2. If

Inhalation breathing is difficult, provide oxygen. 3. Seek
immediate medical attention.
_ 1. Rinse mouth with water. 2. Do NOT induce
Ingestion

vomiting. 3. Seek immediate medical attention.

Disposal Workflow Diagram
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Caption: Workflow for the proper disposal of K-7174 dihydrochloride.
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Caption: Relationship between hazard identification, PPE, and safe disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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